Methyl 6-bromo-2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate

• IUPAC Name: methyl 6-bromo-2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H17BrO4/c1-11-4-6-13(7-5-11)10-23-17-8-14-16(9-15(17)20)24-12(2)18(14)19(21)22-3/h4-9H,10H2,1-3H3
• InChI Key: OSVVADZSHIKKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C3C(=C2)C(=C(O3)C)C(=O)OC)Br
• Molecular Formula: C19H17BrO4
• Molecular Weight: 389.2 g/mol

Description

Physical And Chemical Properties Analysis

The molecular weight of the compound is 389.249 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not available in the search results.

Scientific Research Applications

Chemical and Pharmacological Insights

Methyl 6-bromo-2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate, as a benzofuran derivative, shares structural similarities with several psychoactive substances. These compounds were originally synthesized for research purposes, with their structure resembling known recreational drugs like 3,4-methylenedioxymethamphetamine and its active metabolite, 3,4-methylenedioxyamphetamine. Benzodifurans, closely related to phenethylamines, exhibit pronounced hallucinogenic effects and a prolonged duration of action. The study highlighted aims to review the accessible evidence-based literature on the pharmacology and toxicology of benzofurans and benzodifurans, presenting a compilation of case reports and a detailed description of the chemical composition, patterns of use, and pharmacological and toxicological profiles of these drugs (Barceló & Gomila, 2018).

Environmental and Health Implications

The presence of benzophenone-like compounds, structurally related to benzofurans, in the environment, particularly in skincare products and as food additives, has raised concerns about their impact on human health and reproduction. A systematic review investigated the reproductive toxicity of benzophenone-3 (BP-3) in humans and animals, revealing its potential association with altered birth weights and gestational ages in humans, and its impact on egg production, testosterone levels, and gene regulation in fish. This study underscores the significance of understanding the environmental and health implications of such compounds and calls for future research to be conducted in a standardized manner for better comparison across studies (Ghazipura et al., 2017).

Pharmacological Activities of Structurally Similar Compounds

A review focused on 7-Methyljuglone, a naphthoquinone structurally related to benzofurans, provided comprehensive data on its chemical and pharmacological properties. This compound, with varied biological activities such as antibacterial, antifungal, anticancer, and antiviral, highlights the diverse pharmacological potential of compounds within this structural class. The review serves as a foundation for future research and development efforts, emphasizing the need for further exploration of these compounds' biological activities (Mbaveng & Kuete, 2014).